Cas no 1119-16-0 (4-methylpentanal)
4-methylpentanal structure
Product Name:4-methylpentanal
CAS No:1119-16-0
MF:C6H12O
MW:100.158882141113
MDL:MFCD00871507
CID:156010
PubChem ID:129
Update Time:2026-05-14
4-methylpentanal Chemical and Physical Properties
Names and Identifiers
-
- Pentanal, 4-methyl-
- 4-methylvaleraldehyde
- 4-Methylpentanal
- EINECS 214-273-0
- i-butylmethylketone
- isobutylmethylketone
- isocaproaldehyde
- isohexanal
- isovaleric aldehyde
- Pentanal,4-methyl
- Valeraldehyde,4-methyl
- gamma-Methylvaleraldehyde
- 4-methylpentanal
-
- MDL： MFCD00871507
- Inchi： InChI=1S/C6H12O/c1-6(2)4-3-5-7/h5-6H,3-4H2,1-2H3
- InChI Key： JGEGJYXHCFUMJF-UHFFFAOYSA-N
- SMILES： CC(C)CCC=O
Computed Properties
- Exact Mass: 100.08900
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 48.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.3
Experimental Properties
- Density: 0.799±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: -72.5°C (estimate)
- Boiling Point: 128-135 ºC
- Flash Point: 17.8±5.4 ºC,
- Refractive Index: 1.4076 (estimate)
- Solubility: Slightly soluble (3.5 g/l) (25 º C),
- PSA: 17.07000
- LogP: 1.62150
4-methylpentanal Customs Data
- HS CODE：2912190090
- Customs Data：
China Customs Code:
2912190090Overview:
HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4-methylpentanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ON919-200mg |
4-methylpentanal |
1119-16-0 | 98% | 200mg |
1188.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ON919-50mg |
4-methylpentanal |
1119-16-0 | 98% | 50mg |
475.0CNY | 2021-07-14 | |
| TRC | M325550-50mg |
4-Methylpentanal (up to 75% hydrated form) |
1119-16-0 | 50mg |
$ 123.00 | 2023-09-07 | ||
| TRC | M325550-100mg |
4-Methylpentanal (up to 75% hydrated form) |
1119-16-0 | 100mg |
$ 150.00 | 2023-09-07 | ||
| TRC | M325550-500mg |
4-Methylpentanal (up to 75% hydrated form) |
1119-16-0 | 500mg |
$ 190.00 | 2023-09-07 | ||
| TRC | M325550-2.5g |
4-Methylpentanal (up to 75% hydrated form) |
1119-16-0 | 2.5g |
$563.00 | 2023-05-17 | ||
| TRC | M325550-10g |
4-Methylpentanal (up to 75% hydrated form) |
1119-16-0 | 10g |
$794.00 | 2023-05-17 | ||
| TRC | M325550-25g |
4-Methylpentanal (up to 75% hydrated form) |
1119-16-0 | 25g |
$1372.00 | 2023-05-17 | ||
| abcr | AB489583-250 mg |
4-Methylvaleraldehyde, 95%; . |
1119-16-0 | 95% | 250MG |
€381.20 | 2022-07-29 | |
| abcr | AB489583-1 g |
4-Methylvaleraldehyde, 95%; . |
1119-16-0 | 95% | 1g |
€854.20 | 2022-07-29 |
4-methylpentanal Related Literature
-
1. Kinetics and mechanisms of the decompositions of the molecular ions of pentanal and its monomethyl-substituted homologues in the picosecond to microsecond time interval following field ionizationRoger P. Morgan,Peter J. Derrick,Alexander G. Loudon J. Chem. Soc. Perkin Trans. 2 1980 306
-
2. Kinetics and mechanisms of the decompositions of the molecular ions of pentanal and its monomethyl-substituted homologues in the picosecond to microsecond time interval following field ionizationRoger P. Morgan,Peter J. Derrick,Alexander G. Loudon J. Chem. Soc. Perkin Trans. 2 1980 306
-
Barbara D'Anna,?yvind Andresen,Ziv Gefen,Claus J. Nielsen Phys. Chem. Chem. Phys. 2001 3 3057
-
Kevin Huvaere,Bart Sinnaeve,Jan Van Bocxlaer,Denis De Keukeleire Photochem. Photobiol. Sci. 2004 3 854
-
5. Photochemical reactions of aliphatic aldehydes in solutionJ. D. Coyle J. Chem. Soc. B 1971 2254
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